Cas no 2227819-25-0 ((2S)-4-(4-bromo-5-methoxythiophen-2-yl)butan-2-ol)

• Product Name: (2S)-4-(4-bromo-5-methoxythiophen-2-yl)butan-2-ol
• CAS No: 2227819-25-0
• MF: C₉H₁₃BrO₂S
• MW: 265.167320966721
• CID: 6194383
• PubChem ID: 165696277
• Update Time: 2025-10-31

(2S)-4-(4-bromo-5-methoxythiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-bromo-5-methoxythiophen-2-yl)butan-2-ol
• 2227819-25-0
• EN300-1917949

• Inchi： 1S/C9H13BrO2S/c1-6(11)3-4-7-5-8(10)9(12-2)13-7/h5-6,11H,3-4H2,1-2H3/t6-/m0/s1
• InChI Key： GAFCZRLENJTIBL-LURJTMIESA-N
• SMILES： BrC1=C(OC)SC(=C1)CC[C@H](C)O

Computed Properties

• Exact Mass: 263.98196g/mol
• Monoisotopic Mass: 263.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.7Ų

Additional information on (2S)-4-(4-bromo-5-methoxythiophen-2-yl)butan-2-ol

Comprehensive Overview of (2S)-4-(4-bromo-5-methoxythiophen-2-yl)butan-2-ol (CAS No. 2227819-25-0): Properties, Applications, and Research Insights

The compound (2S)-4-(4-bromo-5-methoxythiophen-2-yl)butan-2-ol (CAS No. 2227819-25-0) is a chiral organic molecule featuring a thiophene ring substituted with bromo and methoxy groups, coupled with a butan-2-ol side chain. Its structural uniqueness makes it a valuable intermediate in pharmaceutical and material science research. The (2S) enantiomer is particularly significant due to its potential biological activity and stereoselective applications. Researchers are increasingly exploring its role in drug discovery, catalysis, and functional materials, aligning with trends in green chemistry and precision synthesis.

In recent years, the demand for chiral building blocks like (2S)-4-(4-bromo-5-methoxythiophen-2-yl)butan-2-ol has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound’s bromothiophene moiety is a hotspot for cross-coupling reactions, enabling the construction of complex architectures. This aligns with the growing interest in Suzuki-Miyaura and Negishi couplings, as evidenced by frequent searches for these terms in scientific databases. Additionally, its methoxy group offers stability and modulates electronic properties, making it relevant for OLED materials and photocatalysts—topics trending in nanotechnology forums.

From a synthetic perspective, the CAS No. 2227819-25-0 compound exemplifies the convergence of scalability and sustainability. Laboratories are optimizing routes to produce it via enzymatic resolution or organocatalysis, reducing reliance on heavy metals. Such methods resonate with the EPA’s green chemistry principles and answer frequent queries about eco-friendly synthesis. Moreover, its butan-2-ol segment enhances solubility, a critical factor in formulation science, addressing common challenges in drug delivery systems.

The pharmacological potential of (2S)-4-(4-bromo-5-methoxythiophen-2-yl)butan-2-ol is under scrutiny, particularly in kinase inhibition and GPCR modulation. PubChem and Reaxys searches reveal rising interest in thiophene-based therapeutics, especially for inflammatory diseases and CNS disorders. Its stereocenter also makes it a candidate for enantioselective probes, a niche explored in chemical biology. These applications are frequently discussed in ACS and RSC publications, highlighting its interdisciplinary relevance.

In material science, the compound’s π-conjugated system and halogenated attributes are leveraged for conductive polymers and luminophores. Queries about thiophene derivatives in optoelectronics have spiked, reflecting industry shifts toward flexible electronics. Furthermore, its thermal stability and tunable HOMO-LUMO gaps cater to computational chemistry studies, often linked to DFT calculations—a trending topic in AI-driven molecular design platforms.

To conclude, (2S)-4-(4-bromo-5-methoxythiophen-2-yl)butan-2-ol (CAS No. 2227819-25-0) embodies the synergy of structural versatility and application diversity. Its integration into high-impact research areas ensures sustained visibility in scientific literature and patent filings. As the scientific community prioritizes molecular complexity and sustainable practices, this compound is poised to remain a focal point in both academic and industrial settings.